Cas no 874395-41-2 (2-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874395-41-2
• MF: C₂₁H₁₃N₃O₆
• MW: 403.344424962997
• CID: 5983112
• Update Time: 2025-07-16

2-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 2-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1,2-dihydro-2-(5-methyl-3-isoxazolyl)-1-(3-nitrophenyl)-

• Inchi： 1S/C21H13N3O6/c1-11-9-16(22-30-11)23-18(12-5-4-6-13(10-12)24(27)28)17-19(25)14-7-2-3-8-15(14)29-20(17)21(23)26/h2-10,18H,1H3
• InChI Key： XQKHHVGOVBNIAJ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)ON=2)C(C2=CC=CC([N+]([O-])=O)=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 607.0±55.0 °C(Predicted)
• pka: -2.77±0.50(Predicted)

Additional information on 2-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Recent Advances in the Study of 2-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS: 874395-41-2)

The compound 2-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS: 874395-41-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's potential as a modulator of key signaling pathways involved in inflammation and cancer. The presence of the chromeno[2,3-c]pyrrole-3,9-dione core, coupled with the 5-methyl-1,2-oxazol-3-yl and 3-nitrophenyl substituents, confers unique electronic and steric properties that enhance its interaction with biological targets. Computational docking studies suggest high affinity for kinases and transcription factors, making it a promising candidate for further drug development.

In vitro and in vivo experiments have demonstrated the compound's efficacy in inhibiting tumor growth and reducing inflammatory markers. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that 874395-41-2 exhibited potent inhibitory activity against NF-κB signaling, a pathway critical in both cancer progression and chronic inflammation. The compound's selectivity and low cytotoxicity profile further underscore its therapeutic potential.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 874395-41-2. A novel multi-step synthesis route, involving a key Pd-catalyzed coupling reaction, was reported to achieve a 65% overall yield with >98% purity. This improvement is critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and potential off-target effects. Ongoing research is investigating structure-activity relationships (SAR) to refine its biological activity and reduce any adverse effects. Future directions include exploring its application in combination therapies and as a scaffold for developing derivatives with enhanced properties.

In conclusion, 2-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione represents a compelling area of research in medicinal chemistry. Its dual activity in oncology and inflammation, coupled with recent synthetic advances, positions it as a valuable candidate for further investigation. Continued studies will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.